N-{5-[(2-chloro-6-nitrobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-methoxybenzamide

• IUPAC Name: N-[5-[(2-chloro-6-nitrophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-2-methoxybenzamide
• InChI: InChI=1S/C17H13ClN4O4S2/c1-26-14-8-3-2-5-10(14)15(23)19-16-20-21-17(28-16)27-9-11-12(18)6-4-7-13(11)22(24)25/h2-8H,9H2,1H3,(H,19,20,23)
• InChI Key: OAUWNTKSQPNGKO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=NN=C(S2)SCC3=C(C=CC=C3Cl)[N+](=O)[O-]
• Molecular Formula: C17H13ClN4O4S2
• Molecular Weight: 436.9 g/mol

Description

N-{5-[(2-chloro-6-nitrobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-methoxybenzamide, also known as CNB-001, is a small molecule that has been extensively studied for its potential therapeutic applications. CNB-001 belongs to the family of thiadiazole derivatives and has been found to possess a wide range of biochemical and physiological effects.

Scientific Research Applications

N-{5-[(2-chloro-6-nitrobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-methoxybenzamide has been extensively studied for its potential therapeutic applications. It has been found to possess neuroprotective, anti-inflammatory, and anti-oxidant properties. This compound has been shown to protect against neuronal damage caused by oxidative stress and inflammation. It has also been found to improve cognitive function in animal models of Alzheimer's disease and traumatic brain injury.

Mechanism of Action

The exact mechanism of action of N-{5-[(2-chloro-6-nitrobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-methoxybenzamide is not fully understood. However, it has been proposed that this compound exerts its neuroprotective effects by reducing oxidative stress and inflammation. This compound has been found to inhibit the production of reactive oxygen species and to activate the Nrf2-ARE pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects
This compound has been found to possess a wide range of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, improve cognitive function, and protect against neuronal damage. This compound has also been found to improve mitochondrial function and to increase the expression of neurotrophic factors.

Advantages and Limitations for Lab Experiments

One of the advantages of N-{5-[(2-chloro-6-nitrobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-methoxybenzamide is that it has been extensively studied in animal models of neurodegenerative diseases and traumatic brain injury. This makes it a valuable tool for researchers who are interested in studying the underlying mechanisms of these diseases. However, one of the limitations of this compound is that it has not yet been tested in clinical trials. Therefore, its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for the study of N-{5-[(2-chloro-6-nitrobenzyl)thio]-1,3,4-thiadiazol-2-yl}-2-methoxybenzamide. One area of research is the development of this compound derivatives with improved pharmacokinetic properties. Another area of research is the investigation of the potential therapeutic applications of this compound in humans. Clinical trials will be needed to determine the safety and efficacy of this compound in humans. Additionally, the underlying mechanisms of this compound's neuroprotective effects need to be further elucidated.